Cas no 1060807-01-3 (1-(6-methoxypyridin-2-yl)cyclopropane-1-carboxylic Acid)

• Product Name: 1-(6-methoxypyridin-2-yl)cyclopropane-1-carboxylic Acid
• CAS No: 1060807-01-3
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD13188755
• CID: 1179343
• PubChem ID: 71743269
• Update Time: 2025-10-29

1-(6-methoxypyridin-2-yl)cyclopropane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-methoxypyridin-2-yl)cyclopropane-1-carboxylic Acid
• CS-0440647
• DTXSID60857299
• 1-(6-METHOXYPYRIDIN-2-YL)CYCLOPROPANECARBOXYLIC ACID
• 1060807-01-3
• AB67074
• KS-7711
• EN300-1838714
• 1-(6-METHOXY-PYRIDIN-2-YL)-CYCLOPROPANECARBOXYLIC ACID
• AKOS026670874
• 1-(6-METHOXYPYRIDIN-2-YL)CYCLOPROPANECARBOXYLICACID

• MDL： MFCD13188755
• Inchi： 1S/C10H11NO3/c1-14-8-4-2-3-7(11-8)10(5-6-10)9(12)13/h2-4H,5-6H2,1H3,(H,12,13)
• InChI Key： QWOZINGRPSBARY-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=C(N=2)OC)CC1)=O

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.4Ų

Additional information on 1-(6-methoxypyridin-2-yl)cyclopropane-1-carboxylic Acid

Recent Advances in the Study of 1-(6-Methoxypyridin-2-yl)cyclopropane-1-carboxylic Acid (CAS: 1060807-01-3)

The compound 1-(6-methoxypyridin-2-yl)cyclopropane-1-carboxylic Acid (CAS: 1060807-01-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 1-(6-methoxypyridin-2-yl)cyclopropane-1-carboxylic Acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various enzymes and receptors. Its unique structural features, including the cyclopropane ring and methoxypyridine moiety, make it a versatile scaffold for the design of bioactive molecules. Researchers have successfully utilized this compound in the development of inhibitors for kinases, proteases, and other therapeutic targets implicated in cancer, inflammation, and infectious diseases.

One of the most notable advancements involves the application of 1-(6-methoxypyridin-2-yl)cyclopropane-1-carboxylic Acid in the synthesis of selective kinase inhibitors. A recent study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the development of potent and selective inhibitors of the JAK-STAT signaling pathway, which plays a critical role in immune regulation and cancer progression. The study reported that derivatives of this compound exhibited nanomolar inhibitory activity against JAK2 and JAK3, with favorable pharmacokinetic properties.

In addition to its role in kinase inhibition, this compound has also been explored for its potential as a modulator of G-protein-coupled receptors (GPCRs). A 2023 study in Bioorganic & Medicinal Chemistry Letters described the synthesis and evaluation of 1-(6-methoxypyridin-2-yl)cyclopropane-1-carboxylic Acid derivatives as allosteric modulators of the adenosine A2A receptor. The findings suggested that these derivatives could serve as promising candidates for the treatment of neurodegenerative disorders such as Parkinson's disease.

From a synthetic chemistry perspective, recent efforts have focused on optimizing the production of 1-(6-methoxypyridin-2-yl)cyclopropane-1-carboxylic Acid to improve yield and scalability. A novel catalytic method reported in Organic Process Research & Development utilized palladium-catalyzed cross-coupling reactions to achieve high-purity synthesis of this compound, addressing previous challenges related to byproduct formation and purification.

In conclusion, 1-(6-methoxypyridin-2-yl)cyclopropane-1-carboxylic Acid (CAS: 1060807-01-3) represents a promising scaffold for the development of novel therapeutics targeting a wide range of diseases. Its versatility in medicinal chemistry applications, combined with recent advancements in synthetic methodologies, underscores its potential as a valuable tool in drug discovery. Future research should focus on further elucidating its mechanism of action and exploring its applications in additional therapeutic areas.